Cas no 2349494-80-8 (tert-butyl (3R)-3-amino-4-(3-fluorophenyl)butanoate)

• Product Name: tert-butyl (3R)-3-amino-4-(3-fluorophenyl)butanoate
• CAS No: 2349494-80-8
• MF: C₁₄H₂₀FNO₂
• MW: 253.312507629395
• CID: 5638811
• PubChem ID: 165902818
• Update Time: 2025-06-07

tert-butyl (3R)-3-amino-4-(3-fluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27784230
• tert-butyl (3R)-3-amino-4-(3-fluorophenyl)butanoate
• 2349494-80-8

• Inchi： 1S/C14H20FNO2/c1-14(2,3)18-13(17)9-12(16)8-10-5-4-6-11(15)7-10/h4-7,12H,8-9,16H2,1-3H3/t12-/m1/s1
• InChI Key： BTPCKJHYZLSNAU-GFCCVEGCSA-N
• SMILES： FC1=CC=CC(=C1)C[C@H](CC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 253.14780704g/mol
• Monoisotopic Mass: 253.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (3R)-3-amino-4-(3-fluorophenyl)butanoate

Introduction to tert-butyl (3R)-3-amino-4-(3-fluorophenyl)butanoate (CAS No. 2349494-80-8)

tert-butyl (3R)-3-amino-4-(3-fluorophenyl)butanoate (CAS No. 2349494-80-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a tert-butyl ester of an amino acid derivative, specifically a 3-fluorophenyl-substituted butanoic acid. Its unique structural features and chiral center make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those with potential therapeutic applications.

The chiral center at the C-3 position of the butanoic acid moiety imparts enantiomeric specificity to the molecule, which is crucial for its biological activity. The presence of the fluorine atom on the phenyl ring further enhances its pharmacological properties by modulating its lipophilicity and metabolic stability. These characteristics make tert-butyl (3R)-3-amino-4-(3-fluorophenyl)butanoate an attractive candidate for the development of novel drugs targeting specific receptors or enzymes.

Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of tert-butyl (3R)-3-amino-4-(3-fluorophenyl)butanoate. One notable approach involves the use of asymmetric catalysis, which allows for the selective synthesis of the desired enantiomer with high yield and purity. This method has been extensively studied and optimized, contributing to the broader availability of this compound for research and development purposes.

In the context of medicinal chemistry, tert-butyl (3R)-3-amino-4-(3-fluorophenyl)butanoate has shown promise in several therapeutic areas. For instance, it has been investigated as a precursor for the synthesis of small molecule inhibitors targeting G protein-coupled receptors (GPCRs), which are implicated in a wide range of diseases including cardiovascular disorders, neurological conditions, and metabolic syndromes. The ability to fine-tune the structure of this compound through functional group modifications allows researchers to explore its potential in modulating receptor activity with high selectivity and potency.

Additionally, tert-butyl (3R)-3-amino-4-(3-fluorophenyl)butanoate has been explored as a building block for the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. By designing prodrugs based on this compound, researchers aim to improve drug delivery, enhance pharmacokinetic properties, and reduce side effects associated with traditional drug formulations.

The physicochemical properties of tert-butyl (3R)-3-amino-4-(3-fluorophenyl)butanoate have also been extensively characterized. It exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for use in various chemical reactions and biological assays. Its stability under different conditions, including temperature and pH, has been evaluated to ensure its reliability as a research tool.

In clinical settings, compounds derived from tert-butyl (3R)-3-amino-4-(3-fluorophenyl)butanoate have shown promising results in preclinical studies. For example, one derivative has demonstrated potent anti-inflammatory effects in animal models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another derivative has exhibited neuroprotective properties in models of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The safety profile of tert-butyl (3R)-3-amino-4-(3-fluorophenyl)butanoate is another critical aspect that has been thoroughly investigated. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in both in vitro and in vivo models. These findings support its potential for further development as a therapeutic agent.

In conclusion, tert-butyl (3R)-3-amino-4-(3-fluorophenyl)butanoate (CAS No. 2349494-80-8) represents a versatile and promising compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic applications, make it an important molecule for ongoing studies aimed at developing novel treatments for various diseases. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its utility in both academic and industrial settings.